Cas no 2728-37-2 (1,5-Pentanediol,2,2,3,3,4,4-hexafluoro-, 1-(4-methylbenzenesulfonate))
2728-37-2 structure
Product Name:1,5-Pentanediol,2,2,3,3,4,4-hexafluoro-, 1-(4-methylbenzenesulfonate)
CAS No:2728-37-2
MF:C12H12F6O4S
MW:366.276703834534
CID:264047
PubChem ID:283349
Update Time:2025-04-19
1,5-Pentanediol,2,2,3,3,4,4-hexafluoro-, 1-(4-methylbenzenesulfonate) Chemical and Physical Properties
Names and Identifiers
-
- 1,5-Pentanediol,2,2,3,3,4,4-hexafluoro-, 1-(4-methylbenzenesulfonate)
- 2,2',3,3',4',4'-Hexachlordiphenylether
- 2,2',3,3',4,4'-Hexachlorobiphenyl ether
- 2,2',3,3',4,4'-hexachlorodiphenylether
- 2,2,3,3,4,4-Hexafluor-5-(toluol-4-sulfonyloxy)-pentan-1-ol
- 2,2,3,3,4,4-hexafluoro-5-(toluene-4-sulfonyloxy)-pentan-1-ol
- 2,2',3,4',4,4'-Hexachlordiphenylether
- AC1L31B0
- AC1Q6YPI
- AR-1J6111
- CTK8D8856
- NSC-137880
- 2728-37-2
- 2,2,3,3,4,4-hexafluoro-5-hydroxypentyl 4-methylbenzenesulfonate
- QKIYIFRDNZARRM-UHFFFAOYSA-N
- A1-21154
- NSC137880
- SCHEMBL9293183
- 2,2,3,3,4,4-Hexafluoro-5-hydroxypentyl 4-methylbenzene-1-sulfonate
- DTXSID50950006
-
- Inchi: 1S/C12H12F6O4S/c1-8-2-4-9(5-3-8)23(20,21)22-7-11(15,16)12(17,18)10(13,14)6-19/h2-5,19H,6-7H2,1H3
- InChI Key: QKIYIFRDNZARRM-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)OCC(C(C(CO)(F)F)(F)F)(F)F
Computed Properties
- Exact Mass: 366.03606
- Monoisotopic Mass: 366.036
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 23
- Rotatable Bond Count: 7
- Complexity: 494
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 72Ų
Experimental Properties
- Density: 1.463
- Boiling Point: 436°Cat760mmHg
- Flash Point: 217.5°C
- Refractive Index: 1.45
- PSA: 63.6
- LogP: 3.67930
1,5-Pentanediol,2,2,3,3,4,4-hexafluoro-, 1-(4-methylbenzenesulfonate) Related Literature
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
2728-37-2 (1,5-Pentanediol,2,2,3,3,4,4-hexafluoro-, 1-(4-methylbenzenesulfonate)) Related Products
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